Cas no 1354002-10-0 (Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine)

• Product Name: Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine
• CAS No: 1354002-10-0
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 2158239
• Update Time: 2025-10-19

Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-methyl-(s)-1-pyrrolidin-2-ylmethyl-amine
• (S)-N-Methyl-N-(pyrrolidin-2-ylmethyl)propan-2-amine
• AM95777
• Isopropyl methyl-(S)-1-pyrrolidin-2-ylmethylamine
• Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine

• Inchi： 1S/C9H20N2/c1-8(2)11(3)7-9-5-4-6-10-9/h8-10H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key： ZPOJIJJLWXPQCN-VIFPVBQESA-N
• SMILES： N1CCC[C@H]1CN(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 112
• Topological Polar Surface Area: 15.3

Additional information on Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine

Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine (CAS No. 1354002-10-0): An Overview of a Promising Chiral Amine

Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine (CAS No. 1354002-10-0) is a chiral amine that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound, characterized by its unique stereochemistry and functional groups, holds potential applications in the development of novel drugs and therapeutic agents.

The chiral center in Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine is crucial for its biological activity and selectivity. The presence of the (S)-configuration at the chiral center ensures that the compound interacts specifically with target biomolecules, thereby enhancing its efficacy and reducing potential side effects. This property makes it an attractive candidate for drug design and optimization.

Recent studies have highlighted the importance of chiral amines in the development of central nervous system (CNS) drugs. Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine has shown promising results in preclinical trials for its potential as a neuroprotective agent. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems makes it a valuable tool in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its potential in neuropharmacology, Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine has also been investigated for its role in anti-inflammatory and analgesic applications. Studies have demonstrated that this compound can effectively inhibit pro-inflammatory cytokines and reduce pain responses, making it a promising candidate for the development of new anti-inflammatory drugs.

The synthesis of Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine involves several key steps, including the formation of the chiral center through asymmetric synthesis techniques. Advanced methods such as enzymatic resolution and catalytic asymmetric hydrogenation have been employed to achieve high enantiomeric purity, which is essential for its pharmaceutical applications.

The physicochemical properties of Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine, including its solubility, stability, and bioavailability, have been extensively studied to optimize its use in drug formulations. These properties are critical for ensuring that the compound can be effectively delivered to the target site and maintain its therapeutic effects over time.

In terms of safety and toxicity, preliminary studies have shown that Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

The future prospects for Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine are promising. Ongoing clinical trials are expected to provide more detailed insights into its efficacy and safety profile. Additionally, advances in synthetic methods and formulation technologies will likely enhance its therapeutic potential and broaden its applications in various medical fields.

In conclusion, Isopropyl-methyl-(S)-1-pyrrolidin-2-ylmethyl-amine (CAS No. 1354002-10-0) represents a significant advancement in the field of chiral amines with potential applications in neuropharmacology, anti-inflammatory therapy, and pain management. Its unique stereochemistry and functional groups make it a valuable tool for researchers and pharmaceutical developers alike.